Cas no 2680887-49-2 (tert-butyl N-{5-(4-bromophenyl)sulfamoyl-2-chlorophenyl}carbamate)

• Product Name: tert-butyl N-{5-(4-bromophenyl)sulfamoyl-2-chlorophenyl}carbamate
• CAS No: 2680887-49-2
• MF: C₁₇H₁₈BrClN₂O₄S
• MW: 461.757821559906
• CID: 5628028
• PubChem ID: 165929835
• Update Time: 2025-05-22

tert-butyl N-{5-(4-bromophenyl)sulfamoyl-2-chlorophenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2680887-49-2
• tert-butyl N-{5-[(4-bromophenyl)sulfamoyl]-2-chlorophenyl}carbamate
• EN300-28304515
• tert-butyl N-{5-(4-bromophenyl)sulfamoyl-2-chlorophenyl}carbamate

• Inchi： 1S/C17H18BrClN2O4S/c1-17(2,3)25-16(22)20-15-10-13(8-9-14(15)19)26(23,24)21-12-6-4-11(18)5-7-12/h4-10,21H,1-3H3,(H,20,22)
• InChI Key： XHOKBLHDOOFZTN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NS(C1=CC=C(C(=C1)NC(=O)OC(C)(C)C)Cl)(=O)=O

Computed Properties

• Exact Mass: 459.98592g/mol
• Monoisotopic Mass: 459.98592g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 92.9Ų

Additional information on tert-butyl N-{5-(4-bromophenyl)sulfamoyl-2-chlorophenyl}carbamate

Comprehensive Guide to tert-butyl N-{5-(4-bromophenyl)sulfamoyl-2-chlorophenyl}carbamate (CAS No. 2680887-49-2)

tert-butyl N-{5-(4-bromophenyl)sulfamoyl-2-chlorophenyl}carbamate (CAS No. 2680887-49-2) is a specialized sulfonamide-carbamate hybrid compound gaining attention in pharmaceutical and agrochemical research. This white to off-white crystalline powder belongs to the class of aryl sulfonamide derivatives, characterized by its unique molecular structure combining a tert-butyl carbamate group with a 4-bromophenyl sulfamoyl moiety. Researchers are particularly interested in its potential as a building block for drug discovery and its role in developing enzyme inhibitors.

The compound's molecular formula C17H18BrClN2O4S and molecular weight of 461.76 g/mol make it suitable for various synthetic applications. Its structural features include a chlorophenyl ring and bromophenyl group, which contribute to its unique electronic properties and reactivity patterns. The presence of both sulfamoyl and carbamate functional groups allows for diverse chemical modifications, making it valuable for medicinal chemistry applications.

Recent studies highlight the growing importance of sulfonamide-carbamate hybrids in addressing current challenges in antimicrobial resistance and cancer therapeutics. The 4-bromophenyl moiety in particular has shown promise in enhancing target binding affinity in various biological systems. Researchers are exploring its potential in developing selective kinase inhibitors and GPCR modulators, areas of significant interest in modern drug discovery.

From a synthetic chemistry perspective, tert-butyl N-{5-(4-bromophenyl)sulfamoyl-2-chlorophenyl}carbamate serves as a versatile intermediate compound. Its tert-butyloxycarbonyl (Boc) protecting group offers stability during synthetic transformations while allowing for selective deprotection when needed. The compound's chlorine and bromine substituents provide excellent handles for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

The pharmaceutical industry shows increasing demand for specialty intermediates like CAS 2680887-49-2, particularly for developing targeted therapies. Market analysis indicates growing interest in sulfonamide-based compounds for their diverse biological activities. The compound's structural complexity and functional group diversity make it particularly valuable for fragment-based drug design approaches that are gaining popularity in modern drug discovery programs.

Quality control of tert-butyl N-{5-(4-bromophenyl)sulfamoyl-2-chlorophenyl}carbamate typically involves advanced analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. The compound generally shows good stability under standard storage conditions (room temperature, protected from moisture), though long-term storage recommendations suggest keeping it in a cool, dry environment. Proper handling requires standard laboratory precautions including the use of personal protective equipment.

Environmental and regulatory considerations for CAS 2680887-49-2 follow standard protocols for research chemicals. While not classified as hazardous under current regulations, proper waste disposal procedures should be followed according to local guidelines. Researchers should consult Safety Data Sheets (SDS) for specific handling instructions and regulatory information relevant to their geographic location.

The future outlook for tert-butyl N-{5-(4-bromophenyl)sulfamoyl-2-chlorophenyl}carbamate appears promising, with potential applications expanding beyond its current uses. Emerging research areas such as proteolysis targeting chimeras (PROTACs) and covalent inhibitors may benefit from this compound's unique structural features. As synthetic methodologies advance and biological screening becomes more sophisticated, the demand for such multifunctional intermediates is expected to grow significantly in the coming years.

For researchers sourcing CAS 2680887-49-2, it's important to verify purity specifications and certificates of analysis from suppliers. The compound is typically available in research quantities from specialty chemical suppliers focusing on pharmaceutical intermediates. Current market trends show increasing customization options, including isotope-labeled versions for metabolic studies and derivatization services to create tailored building blocks for specific research needs.